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Compound of Interest

Compound Name: Trifloxystrobin-d6

Cat. No.: B1161378

Executive Summary

Trifloxystrobin-d6 is a stable isotope-labeled analog of the strobilurin fungicide Trifloxystrobin.
While primarily used as an internal standard in mass spectrometry (LC-MS/MS), its disposal is
governed by the same environmental toxicity profiles as the parent compound.

The Critical Directive: Due to the presence of a trifluoromethyl group (-CF3) and extreme
aquatic toxicity, this compound must be segregated into Halogenated Organic Waste streams.
Under no circumstances should this substance or its residues be discharged into municipal
sewage systems or general trash.

Chemical Profile & Hazard Identification

Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property

Data

Disposal Implication

Chemical Name

Trifloxystrobin-d6 (methyl (E)-
methoxyimino-{(E)-2-[1-(3-
trifluoromethylphenyl)ethyliden
eaminooxymethyl]phenyl}aceta
te)

Halogenated Waste: Contains
Fluorine.[1][2][3][4] Must be
incinerated in facilities
equipped with scrubbers to

handle HF generation.

CAS Number

141517-21-7 (Unlabeled

Parent)

Regulators often track the
parent CAS for hazard

classification.

Physical State

Solid (Neat) or Solution (e.g.,

in Acetone/Acetonitrile)

Solvent Dependent: If in
solution, the solvent often
dictates the primary RCRA
waste code (e.g., D001
Ignitable).

Zero Discharge: LC50 values

Aquatic Toxicity Acute Category 1 (H400) for fish are often in the ppb
range.[5]
Store/Dispose in amber glass
Stability Light Sensitive to prevent photo-degradation

before destruction.

The "Why": Scientific Causality of Disposal Protocols

Expert Insight: Why do we treat milligram quantities with such rigor?

» Mitochondrial Inhibition: Trifloxystrobin functions by inhibiting mitochondrial respiration

(Cytochrome bcl complex).[2] This mechanism is not specific to fungi; it is highly potent

against aquatic invertebrates (e.g., Daphnia magna) and fish. Even trace residues from

"empty" vials can sterilize local aquatic microcosms if flushed.

» Halogenated Byproducts: The molecule contains a trifluoromethyl group. Standard

incineration without flue-gas scrubbing can release Hydrogen Fluoride (HF), a corrosive and

toxic gas. Therefore, it must be routed to High-Temperature Incineration (HTI) facilities

designed for halogenated organics.
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* |sotopic Equivalence: The presence of deuterium (d6) increases the molecular weight but
does not alter the toxicological profile or environmental persistence. Regulatory bodies
(EPA/ECHA) treat the isotope-labeled standard identically to the commercial pesticide.

Disposal Workflow: Decision Logic

Follow this self-validating workflow to determine the correct waste stream.
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Waste Generation
(Trifloxystrobin-d6)
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Solution
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Stream A: Halogenated Solvent Waste Stream B: Flammable Organic Waste

(e.g., DCM mixtures) (Trace Halogen Content)

Labeling: ‘Contains Trifloxystrobin’
‘Toxic to Aquatic Life'

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating Trifloxystrobin-d6 based on physical state and solvent
matrix.

Step-by-Step Operational Procedures
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Scenario A: Disposal of Neat Solid (Expired/Degraded Standard)

o Containment: Do not empty the vial. Keep the substance in its original amber glass vial.

o Secondary Packaging: Place the vial into a clear polyethylene bag or a larger wide-mouth jar
to prevent breakage.

o Labeling: Apply a hazardous waste label.
o Required Fields: "Hazardous Waste - Solid."
o Constituents: "Trifloxystrobin-d6 (Halogenated)."
o Hazard Checkbox: Toxic, Environmental Hazard.

e Segregation: Place in the Solid Toxic/Halogenated waste drum.

Scenario B: Disposal of Working Solutions (e.g., in Acetonitrile)

¢ Volume Assessment:

o Small Vials (<20mL): Can often be "lab packed" (placed whole into a drum) without
pouring out, depending on your facility's contract.

o Bulk Solutions: Must be poured into waste carboys.
e Stream Selection:

o Although Trifloxystrobin is halogenated, if it is dissolved in a non-halogenated solvent (like
Methanol) at low concentrations (<1%), it usually goes into the Flammable Organic waste
stream.

o Caveat: If your facility has a strict "No Halogens in Flammable" policy (to protect their
specific incinerator), you must use the Halogenated Solvent stream. Always err on the side
of the Halogenated stream if unsure.

¢ Rinsing: Triple-rinse empty glassware with the solvent used in the solution. Add rinsate to the
waste container.
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Scenario C: Spill Cleanup (Solid Powder)

o PPE: Nitrile gloves, lab coat, and safety goggles. (Respiratory protection recommended if
dust is visible, though rare for mg quantities).

¢ [solation: Isolate the area. Do not use water initially (spreads the contamination).

e Collection:
o Use a damp paper towel (dampened with acetone or methanol) to wipe up the powder.
o Do not dry sweep (generates dust).

o Disposal: Place the contaminated paper towels into a sealed bag and treat as Solid
Hazardous Waste.

Decontamination of Glassware
For analytical accuracy and safety.

Because Trifloxystrobin-d6 is "sticky" (lipophilic, LogPow ~4.5) and used for trace analysis,
standard washing is insufficient.

o Solvent Rinse: Triple rinse with Acetone or Acetonitrile. Collect all rinsate as hazardous
waste.

¢ Oxidation (Optional but Recommended): Soak in a mild bleach solution (10%) or acid bath if
cross-contamination in future experiments is a critical concern.

¢ Drying: Oven dry.

Regulatory Reference & Compliance

o US EPA (RCRA): While Trifloxystrobin is not a "U" or "P" listed waste, it is regulated under 40
CFR 261.3 (Hazardous Waste). It typically falls under the "Process Waste" definition if it
exhibits toxicity, but practically, it is managed as Non-RCRA Regulated Hazardous Waste
(unless in a listed solvent) that requires incineration.
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e European Union (CLP): Classified as Aquatic Acute 1 (H400) and Aquatic Chronic 1 (H410).
Disposal must comply with Directive 2008/98/EC on waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Trifloxystrobin-d6: Laboratory Disposal & Waste
Management Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161378#trifloxystrobin-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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